molecular formula C11H14ClNO3 B2537167 Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate CAS No. 315663-65-1

Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

Cat. No.: B2537167
CAS No.: 315663-65-1
M. Wt: 243.69
InChI Key: QQCNATJRDMZOCR-UHFFFAOYSA-N
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Description

The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound . Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air and is usually purified by distillation immediately before use. Pyrrole is a 5-membered aromatic ring, but the presence of a nitrogen atom in the ring distinguishes it from purely hydrocarbon rings .


Synthesis Analysis

While specific synthesis methods for “Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate” were not found, pyrrolidine derivatives have been synthesized starting from various precursors . The synthesis often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .

Scientific Research Applications

Synthesis of Pyrazoles

Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate reacts with hydrazines to produce regioisomeric pyrazoles, highlighting its utility in generating compounds with potential biological activity. This reaction demonstrates the compound's role in synthesizing diverse pyrazole derivatives under various conditions, facilitating selective formation based on the reaction environment (Mikhed’kina, Bylina, Mel’nik, & Kozhich, 2009).

Non-Linear Optical (NLO) Materials

The compound serves as a precursor for the synthesis of novel pyrrole-containing chalcones, which are characterized for their NLO properties. Theoretical and experimental studies on these derivatives, derived from this compound, underscore their suitability as NLO materials due to significant hyperpolarizability values. This application is crucial for the advancement of optical technologies and materials science (Singh, Rawat, & Sahu, 2014).

Hydrogen Bonding and Molecular Interactions

Crystallographic studies reveal the hydrogen-bonding patterns in derivatives of 2,4-dimethylpyrrole, including this compound. These interactions are essential for understanding the compound's solid-state behavior, providing insights into the molecular assembly and potential for designing supramolecular structures (Senge & Smith, 2005).

Synthesis of Heterocyclic Compounds

This compound is instrumental in synthesizing a wide array of heterocyclic compounds. It undergoes various reactions to form chalcones, pyrroles, and other heterocycles with potential applications in pharmaceuticals and materials science. These studies demonstrate the compound's versatility and reactivity, making it a valuable tool in organic synthesis (Singh, Rawat, & Sahu, 2014).

Properties

IUPAC Name

ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14ClNO3/c1-4-16-11(15)10-6(2)9(7(3)13-10)8(14)5-12/h13H,4-5H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QQCNATJRDMZOCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(C(=C(N1)C)C(=O)CCl)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

315663-65-1
Record name ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
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